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Natural Abundance of Oxygen Isotopes in Water
The isotopic composition of oxygen in water is a powerful tool in various scientific disciplines.

The natural abundances of oxygen's three stable isotopes are dominated by ¹⁶O, with much

smaller amounts of ¹⁸O and ¹⁷O. The internationally accepted standard for isotopic

measurements of water is Vienna Standard Mean Ocean Water (VSMOW). The natural

abundance of oxygen-17 is approximately 0.038%.[1][2][3] More precise values and ratios in

VSMOW are provided in the table below.

Isotope Natural Abundance (%) Isotope Ratio in VSMOW

¹⁶O ~99.76 -

¹⁷O ~0.038[1][2][3] ¹⁷O / ¹⁶O = 379.9 ± 0.8 ppm

¹⁸O ~0.20
¹⁸O / ¹⁶O = 2005.20 ± 0.45

ppm

Experimental Protocols for Measuring Oxygen-17
Abundance
The two primary analytical techniques for determining the abundance of oxygen-17 in water are

Isotope Ratio Mass Spectrometry (IRMS) and Nuclear Magnetic Resonance (NMR)

Spectroscopy.
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Isotope Ratio Mass Spectrometry (IRMS) with CO₂
Equilibration
IRMS is a highly precise method for measuring the ratios of stable isotopes. The CO₂

equilibration method is a common sample preparation technique for analyzing the oxygen

isotopic composition of water.

Experimental Protocol:

Sample Preparation:

Collect water samples in clean, dry glass vials with airtight septa.

If necessary, filter the samples to remove any particulate matter.

Equilibration:

A known amount of CO₂ gas with a known isotopic composition is introduced into the

headspace above the water sample in the sealed vial.

The vials are then placed in a temperature-controlled water bath and allowed to equilibrate

for a set period, typically 12-24 hours. During this time, the oxygen isotopes in the water

molecules (H₂¹⁶O, H₂¹⁷O, H₂¹⁸O) exchange with the oxygen atoms in the CO₂ molecules.

Analysis:

After equilibration, the headspace gas is introduced into the IRMS.

The mass spectrometer separates the different isotopologues of CO₂ (e.g., ¹²C¹⁶O₂,

¹²C¹⁶O¹⁷O, ¹²C¹⁶O¹⁸O) based on their mass-to-charge ratio.

The detector measures the ion currents for each isotopologue, allowing for the precise

determination of the ¹⁷O/¹⁶O and ¹⁸O/¹⁶O ratios.

Data Correction and Calibration:

The measured isotope ratios are corrected for instrumental fractionation and compared

against international standards like VSMOW and Standard Light Antarctic Precipitation
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(SLAP) to express the results in the standard delta notation (δ¹⁷O).

Sample Preparation

Equilibration Analysis

Data Processing
Water Sample Sealed Vial

Introduction

Isotopic Exchange
(Temperature Controlled)

CO₂ Gas
(Known Isotopic Composition)

Introduction

Isotope Ratio
Mass Spectrometer

Headspace Injection Isotope Ratio
Measurement

δ¹⁷O ValueVSMOW/SLAP Standards
Calibration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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